Cas no 2172166-23-1 (1-amino-1-{8-bromo-1,2,4triazolo4,3-apyrazin-3-yl}propan-2-ol)

• Product Name: 1-amino-1-{8-bromo-1,2,4triazolo4,3-apyrazin-3-yl}propan-2-ol
• CAS No: 2172166-23-1
• MF: C₈H₁₀BrN₅O
• MW: 272.101899623871
• CID: 6114790
• PubChem ID: 165574127
• Update Time: 2025-06-14

1-amino-1-{8-bromo-1,2,4triazolo4,3-apyrazin-3-yl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-1-{8-bromo-1,2,4triazolo4,3-apyrazin-3-yl}propan-2-ol
• 2172166-23-1
• EN300-1590783
• 1-amino-1-{8-bromo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}propan-2-ol

• Inchi： 1S/C8H10BrN5O/c1-4(15)5(10)7-12-13-8-6(9)11-2-3-14(7)8/h2-5,15H,10H2,1H3
• InChI Key： JUXHQZQHJKXYBW-UHFFFAOYSA-N
• SMILES： BrC1C2=NN=C(C(C(C)O)N)N2C=CN=1

Computed Properties

• Exact Mass: 271.00687g/mol
• Monoisotopic Mass: 271.00687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 89.3Ų

Additional information on 1-amino-1-{8-bromo-1,2,4triazolo4,3-apyrazin-3-yl}propan-2-ol

Comprehensive Overview of 1-amino-1-{8-bromo-1,2,4triazolo4,3-apyrazin-3-yl}propan-2-ol (CAS No. 2172166-23-1)

The compound 1-amino-1-{8-bromo-1,2,4triazolo4,3-apyrazin-3-yl}propan-2-ol (CAS No. 2172166-23-1) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazolopyrazine core and a bromo substituent, makes it a valuable intermediate for synthesizing novel bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, as it exhibits promising interactions with various biological targets.

In recent years, the demand for heterocyclic compounds like 1-amino-1-{8-bromo-1,2,4triazolo4,3-apyrazin-3-yl}propan-2-ol has surged due to their versatility in designing small-molecule inhibitors and enzyme modulators. This compound's amino-propanol side chain further enhances its solubility and binding affinity, making it a preferred choice for structure-activity relationship (SAR) studies. Its CAS No. 2172166-23-1 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and lead optimization projects.

The synthesis of 1-amino-1-{8-bromo-1,2,4triazolo4,3-apyrazin-3-yl}propan-2-ol involves multi-step organic reactions, including cyclization and functional group transformations. Its brominated triazolopyrazine moiety is particularly noteworthy for its role in cross-coupling reactions, which are pivotal in modern organometallic chemistry. Researchers often explore its derivatives for applications in anticancer and antiviral therapies, aligning with current trends in precision medicine.

From an industrial perspective, CAS No. 2172166-23-1 is a key building block for developing agrochemicals and veterinary drugs. Its triazole and pyrazine rings contribute to its stability and bioactivity, addressing the need for sustainable crop protection solutions. Environmental concerns and regulatory shifts toward green chemistry have further amplified interest in such compounds, as they often exhibit lower toxicity profiles compared to traditional alternatives.

In the context of AI-driven drug design, 1-amino-1-{8-bromo-1,2,4triazolopyrazin-3-yl}propan-2-ol serves as a test case for machine learning models predicting molecular properties. Its structural complexity challenges algorithms to optimize ADMET (absorption, distribution, metabolism, excretion, and toxicity) parameters, a hot topic in computational chemistry. This synergy between experimental and in silico approaches underscores the compound's role in advancing personalized therapeutics.

For suppliers and distributors, CAS No. 2172166-23-1 represents a niche yet growing market segment. Quality control protocols emphasize HPLC purity and NMR validation, ensuring compliance with Good Manufacturing Practices (GMP). The compound's shelf life and storage conditions (e.g., desiccated, low-temperature environments) are critical considerations for end-users in academia and biotech industries.

Future research directions for 1-amino-1-{8-bromo-1,2,4triazolopyrazin-3-yl}propan-2-ol may explore its crystal engineering potential or its utility in photodynamic therapy. As patent landscapes evolve, this compound could become a cornerstone for next-generation therapeutic agents, particularly in addressing drug-resistant infections and chronic diseases. Collaborative efforts between chemists, biologists, and data scientists will likely unlock its full potential.